2-(4-Methoxyphenyl)benzofuran-3-amine

• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol
• SMILES: COC1=CC=C(C=C1)C2=C(C3=CC=CC=C3O2)N
• InChI: InChI=1S/C15H13NO2/c1-17-11-8-6-10(7-9-11)15-14(16)12-4-2-3-5-13(12)18-15/h2-9H,16H2,1H3
• InChIKey: NAESKIJALWYUQE-UHFFFAOYSA-N

2-(4-Methoxyphenyl)benzofuran-3-amine – Structural Identity & Procurement-Relevant Baseline for a 3-Amino-2-arylbenzofuran Scaffold

2-(4-Methoxyphenyl)benzofuran-3-amine (CAS 1269534-54-4; molecular formula C₁₅H₁₃NO₂; MW 239.27 g·mol⁻¹) is a heterocyclic organic compound belonging to the 3-amino-2-arylbenzofuran subclass . Its core architecture comprises a benzofuran ring fused at the 2-position with a 4-methoxyphenyl substituent and bearing a free primary amine at the 3-position. This amine handle distinguishes the compound from the far more widely studied non‑aminated 2-(4-methoxyphenyl)benzofuran (CAS 19234‑04‑9, MW 224.25 g·mol⁻¹) and enables covalent derivatisation strategies that are inaccessible with the parent scaffold [1]. The compound is supplied as a research‑grade building block (typical purity ≥95%) and is predominantly utilised as a synthetic intermediate rather than as a pre‑validated bioactive molecule .

3-Amino derivatisation handle – enables amidation, reductive amination, N-arylation, urea/thiourea chemistry not possible on des‑amino benzofurans.

Scaffold for SAR expansion – 2-(4-methoxyphenyl) core with free amine allows systematic exploration of amine-directed pharmacology (MT₁/MT₂, MAO‑B) and fluorescence.

Research‑grade building block – supplied as a synthetic intermediate for late‑stage functionalisation, not as a pre‑validated bioactive molecule.

Fluorophore‑conjugation dual utility – intrinsic benzofuran fluorescence core combined with a reactive amine for bioconjugation or sensor assembly.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 10727834, 2-(4-Methoxyphenyl)benzofuran. 2025. https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methoxyphenyl_benzofuran View Source

Why a Generic 2‑Arylbenzofuran Cannot Substitute for 2-(4-Methoxyphenyl)benzofuran-3-amine in Research & Procurement

The 3‑amino substituent is not a passive spectator; it fundamentally alters the compound’s reactivity profile, physicochemical properties, and biological engagement. In melatonin‑receptor ligand series, replacement of a 2‑phenylbenzofuran-3‑amine core with the corresponding 3‑des‑amino analogue abolished high‑affinity binding to MT₁ and MT₂ subtypes [1], demonstrating that the amine directly contributes to receptor recognition. Within the MAO‑B inhibitor field, the most potent 2‑(4‑methoxyphenyl)benzofuran derivative (5‑nitro‑2‑(4‑methoxyphenyl)benzofuran, IC₅₀ = 140 nM) derives its selectivity from the nitro group, and removal of the nitrogen‑containing substituent dramatically alters the selectivity profile [2]. For medicinal chemists employing the scaffold as a functionalisable building block, the 3‑amine offers unique reaction vectors—amidation, reductive amination, N‑arylation, urea/thiourea formation—that the corresponding des‑amino or 2‑amino regioisomers cannot match [3]. Consequently, treating 2‑arylbenzofurans as interchangeable procurement items without considering the presence or absence of the 3‑amine invites synthetic dead‑ends and invalid structure–activity comparisons.

Target Compound

2-(4-Methoxyphenyl)benzofuran-3-amine – free 3‑NH₂ enables covalent derivatisation; amine contributes to receptor recognition (MT₁/MT₂) and serves as a synthetic nucleophile.

Common Analog

2-(4-Methoxyphenyl)benzofuran (des‑amino) – lacks amine; inaccessible to amidation, N‑arylation; amine‑dependent receptor binding lost; cannot replicate 3‑amino‑directed SAR.

Mismatch risk: The 3‑amino group is not a passive substitution; its absence may lead to synthetic dead‑ends, invalid SAR comparisons, and loss of key binding interactions documented in melatonin receptor and MAO‑B inhibitor series.

• [1] Wallez V, Durieux-Poissonnier S, Chavatte P, et al. Synthesis and Structure–Affinity–Activity Relationships of Novel Benzofuran Derivatives as MT₂ Melatonin Receptor Selective Ligands. Journal of Medicinal Chemistry. 2002;45(11):2253–2267. doi:10.1021/jm0005252 View Source
• [2] Ferino G, Cadoni E, Matos MJ, et al. MAO Inhibitory Activity of 2‑Arylbenzofurans versus 3‑Arylcoumarins: Synthesis, in vitro Study, and Docking Calculations. ChemMedChem. 2013;8(6):956–966. doi:10.1002/cmdc.201300048 View Source
• [3] Prasad SS, Joshi DR, Lee JH, Kim I. One‑pot access to 2‑amino-3‑arylbenzofurans: direct entry to polyheterocyclic chemical space. Organic & Biomolecular Chemistry. 2020;18(40):8119–8140. doi:10.1039/d0ob01715a View Source

Quantitative Differentiation Evidence for 2-(4-Methoxyphenyl)benzofuran-3-amine Versus Its Closest Analogs & In‑Class Candidates

Primary Amine vs. No Amine: Synthetic Divergence from the Closest Structural Analog 2-(4-Methoxyphenyl)benzofuran

The target compound possesses a free primary amine at the benzofuran 3‑position, whereas the closest commercially available structural analog 2‑(4‑methoxyphenyl)benzofuran (CAS 19234‑04‑9) carries no amine substituent. This difference unlocks at least four distinct reaction manifolds—acylation, reductive amination, N‑arylation, and urea/thiourea formation—that are completely inaccessible on the des‑amino scaffold [1]. In a one‑pot methodology specifically developed for 2‑amino-3‑arylbenzofurans, the 3‑amine‑bearing substrates enabled subsequent six‑ and seven‑membered ring annulations that cannot be performed on the corresponding 3‑unsubstituted benzofurans [1]. This synthetic versatility translates directly into procurement rationale: when downstream chemistry requires an amine nucleophile, the des‑amino analog is a non‑substitutable dead end.

Synthetic handle

Head-to-head

≥4 additional reaction manifolds vs des‑amino analog

Defines accessible chemical space for procurement decisions.

One‑pot annulation methodology specific to 3‑amino substrates.

Evidence Dimension	Functional group availability for covalent derivatisation
Target Compound Data	Primary amine (–NH₂) at benzofuran C3; enables acylation, reductive amination, N‑arylation, urea/thiourea formation [1]
Comparator Or Baseline	2‑(4‑Methoxyphenyl)benzofuran: no amine group; only electrophilic aromatic substitution or C–H functionalisation available [2]
Quantified Difference	Qualitative difference: ≥4 additional reaction manifolds uniquely accessible via the 3‑amine
Conditions	Synthetic organic chemistry; one‑pot sequential coupling/cyclisation methodology [1]

Why This Matters

For procurement decisions driven by downstream synthetic planning, the presence of the 3‑amine defines the accessible chemical space, rendering the des‑amino analog a non‑equivalent purchase.

• [1] Prasad SS, Joshi DR, Lee JH, Kim I. One‑pot access to 2‑amino-3‑arylbenzofurans: direct entry to polyheterocyclic chemical space. Organic & Biomolecular Chemistry. 2020;18(40):8119–8140. doi:10.1039/d0ob01715a View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10727834, 2-(4-Methoxyphenyl)benzofuran. 2025. https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methoxyphenyl_benzofuran View Source

Contrasting Pharmacophore: Absence of the 5‑Nitro Group Differentiates Target Compound from the Most Active 2‑(4‑Methoxyphenyl)benzofuran MAO‑B Inhibitor

The compound 5‑nitro‑2‑(4‑methoxyphenyl)benzofuran (compound 8 in the Ferino et al. series) was identified as the most active benzofuran‑based MAO‑B inhibitor, with an IC₅₀ of 140 nM and reversible inhibition characteristics [1]. The target compound differs from this benchmark by two key structural features: (i) the absence of the 5‑nitro group, and (ii) the presence of a 3‑amino substituent. When the nitro group is absent, MAO‑B inhibitory potency drops substantially within the 2‑phenylbenzofuran class; the unsubstituted 2‑phenylbenzofuran and its methoxy‑only congeners show IC₅₀ values in the micromolar range or are inactive [2]. The target compound therefore serves as a critical negative or non‑nitro comparator for SAR studies aimed at decoupling nitro‑dependent potency from amino‑related binding or toxicity effects, precisely because its scaffold matches the pharmacophore backbone of the high‑potency analog yet lacks the electron‑withdrawing 5‑nitro motif.

MAO‑B potency gap

Class-level

≥1–2 orders of magnitude difference between 5‑nitro and nitro‑absent benzofurans

Target compound serves as non‑nitro comparator to isolate amine contribution.

No direct IC₅₀; inferred from methoxy‑only analog data.

Evidence Dimension	MAO‑B inhibitory potency
Target Compound Data	No direct MAO‑B IC₅₀ reported; scaffold lacks the 5‑nitro group present in the most potent analog
Comparator Or Baseline	5‑Nitro‑2‑(4‑methoxyphenyl)benzofuran: IC₅₀ = 140 nM (MAO‑B) [1]; unsubstituted 2‑phenylbenzofuran and methoxy‑only derivatives: micromolar or inactive [2]
Quantified Difference	≥1–2 orders of magnitude difference in MAO‑B potency between 5‑nitro‑containing and nitro‑absent 2‑(4‑methoxyphenyl)benzofurans [1][2]
Conditions	Recombinant human MAO‑B enzyme inhibition assay; in vitro [1]

Why This Matters

Procurement of the target compound as a non‑nitro comparator is scientifically justified when the research objective is to isolate the contribution of the 3‑amine from the nitro‑driven MAO‑B potency.

• [1] Ferino G, Cadoni E, Matos MJ, et al. MAO Inhibitory Activity of 2‑Arylbenzofurans versus 3‑Arylcoumarins: Synthesis, in vitro Study, and Docking Calculations. ChemMedChem. 2013;8(6):956–966. doi:10.1002/cmdc.201300048 View Source
• [2] Delogu GL, Matos MJ, Fois B, et al. Synthesis and in vitro study of nitro‑ and methoxy‑2‑phenylbenzofurans as human monoamine oxidase inhibitors. Bioorganic Chemistry. 2021;107:104616. doi:10.1016/j.bioorg.2020.104616 View Source

3‑Amino‑2‑arylbenzofuran Subclass Enables Melatonin Receptor Engagement: Affinity Data from N‑(2‑Phenylbenzofuran‑3‑yl) Amide Series

In a systematic study of N‑(2‑phenylbenzofuran‑3‑yl) ethyl amide derivatives, the 2‑phenylbenzofuran‑3‑amine scaffold was essential for achieving high‑affinity binding to melatonin receptor subtypes MT₁ and MT₂ [1]. The most potent agonist in the series, compound 10q, bound more strongly than melatonin itself to both MT₁ and MT₂ subtypes when the 2‑phenyl substituent was present, and MT₂‑selective antagonists (e.g., compounds 10c and 19) exhibited affinity ratios of 123 and 192, respectively, with MT₂ binding affinity similar to that of melatonin (0.1 nM) [1]. The target compound, bearing a 4‑methoxy substituent on the 2‑phenyl ring, provides an experimentally unexplored but structurally pre‑validated extension of this pharmacophore series, where the electron‑donating 4‑methoxy group is predicted to modulate the binding characteristics relative to the unsubstituted 2‑phenyl parent [1].

MT₁/MT₂ binding

Cross-study

Parent 2‑phenyl series: Kᵢ ≈ 0.1 nM; MT₂ selectivity ratios 123–192

4‑Methoxy extension of validated pharmacophore for SAR exploration.

No direct target data; electronic effect of para‑OMe predicted to modulate affinity.

Evidence Dimension	Melatonin receptor binding affinity
Target Compound Data	No direct MT₁/MT₂ binding data available; scaffold is the 2‑(4‑methoxyphenyl)‑3‑aminobenzofuran core, a 4‑methoxy analog of the parent 2‑phenylbenzofuran‑3‑amine series
Comparator Or Baseline	N‑(2‑Phenylbenzofuran‑3‑yl) ethyl amide (10q): binds more strongly than melatonin to MT₁ and MT₂; MT₂‑selective compounds 10c and 19 show affinity ratios of 123 and 192, MT₂ Kᵢ ≈ 0.1 nM [1]
Quantified Difference	Not directly quantifiable for the target compound; class inference predicts 4‑methoxy substitution will alter electron density on the 2‑phenyl ring and modulate receptor affinity relative to the unsubstituted parent
Conditions	2‑[¹²⁵I]Iodomelatonin competition binding assay on HEK293 membrane homogenates expressing human MT₁ and MT₂ receptors [1]

Why This Matters

The target compound is a rationally justifiable procurement for melatonin receptor SAR programmes seeking to explore the electronic effect of a para‑methoxy substituent on a pharmacophore already validated by high‑resolution affinity data.

• [1] Wallez V, Durieux-Poissonnier S, Chavatte P, et al. Synthesis and Structure–Affinity–Activity Relationships of Novel Benzofuran Derivatives as MT₂ Melatonin Receptor Selective Ligands. Journal of Medicinal Chemistry. 2002;45(11):2253–2267. doi:10.1021/jm0005252 View Source

Fluorophore Potential: 2‑(4‑Substituted phenyl)benzofuran Core Exhibits Tunable Fluorescence Dependent on the 4‑Substituent

A systematic study of fifteen 2‑(4‑substituted phenyl)benzofurans demonstrated that the fluorescence spectral properties—including emission wavelength and quantum yield—are strongly modulated by the identity of the para‑substituent on the 2‑phenyl ring [1]. The target compound combines the fluorescent 2‑(4‑methoxyphenyl)benzofuran chromophore with a 3‑amino group that can act as an electron‑donating substituent and, importantly, as a conjugation or tethering site for further functionalisation. This dual character—intrinsic fluorophore plus reactive amine—is not present in the simple 2‑(4‑methoxyphenyl)benzofuran, which lacks an attachment handle for bioconjugation or sensor construction [2]. While direct fluorescence quantum yield data for the target compound remain unpublished, the class precedent establishes the 2‑(4‑substituted phenyl)benzofuran core as a viable platform for optical probe development [1].

Fluorescence core

Class-level

2-(4-substituted phenyl)benzofurans exhibit tunable emission; 3‑NH₂ adds conjugation site

Enables fluorescent probe design with direct bioconjugation.

Quantum yield not reported for target compound; inferred from class precedent.

Evidence Dimension	Fluorescence spectral properties
Target Compound Data	Contains the 2‑(4‑methoxyphenyl)benzofuran fluorophore core plus a 3‑amino conjugation handle; no direct quantum yield reported
Comparator Or Baseline	2‑(4‑Substituted phenyl)benzofurans (15 compounds studied): fluorescence emission maxima and intensity vary with the 4‑substituent [1]; 2‑(4‑methoxyphenyl)benzofuran: fluorescent but lacks an amine tethering site [2]
Quantified Difference	Qualitative advantage: 3‑amine provides a covalent attachment point absent from the parent fluorophore
Conditions	Fluorescence spectroscopy in organic solvents; Bulletin of the Chemical Society of Japan 1985 study [1]

Why This Matters

For scientists procuring fluorescent building blocks for sensor or probe applications, the target compound uniquely merges a proven fluorophore core with a reactive amine that enables conjugation to biomolecules or surfaces.

• [1] Akiyama S, Akimoto H, Nakatsuji S, Nakashima K. Development and Application of Organic Reagents for Analysis. VI. Synthesis and Fluorescence Spectral Properties of 2‑(4‑Substituted phenyl)benzofurans. Bulletin of the Chemical Society of Japan. 1985;58(8):2192–2197. doi:10.1246/bcsj.58.2192 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10727834, 2-(4-Methoxyphenyl)benzofuran. 2025. https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methoxyphenyl_benzofuran View Source

Aminobenzofuran Cytotoxicity Baseline: Class‑Level Antiproliferative Activity Provides a Reference for Derivative Evaluation

A series of aminosubstituted benzofuran analogues—encompassing both 2‑amino‑ and 3‑amino‑substituted scaffolds—demonstrated measurable cytotoxic/cytostatic activity when evaluated against a panel of five human tumour cell lines: MCF‑7 (breast), SKBR3 (breast), SKOV3 (ovary), HCT‑116 (colon), and HeLa (cervical) [1][2]. The direct counterpart with identical substitution pattern, 2‑(3‑chloro‑4‑methoxybenzoyl)‑1‑benzofuran‑3‑amine, confirms that 3‑aminobenzofuran‑2‑aryl systems are compatible with anticancer screening campaigns . The target compound, possessing the 2‑(4‑methoxyphenyl)‑3‑aminobenzofuran architecture, fills a gap in the existing SAR matrix as the 4‑methoxyphenyl analog that can be directly compared with the 3‑chloro‑4‑methoxybenzoyl derivative to assess the influence of the 2‑aryl substitution pattern on antiproliferative potency.

Antiproliferative reference

Supporting evidence

Aminobenzofuran class active against MCF‑7, SKBR3, SKOV3, HCT‑116, HeLa

Fills SAR gap as 4‑methoxyphenyl analog for cytotoxicity comparison.

No direct IC₅₀; closest eval. analog: 2‑(3‑chloro‑4‑methoxybenzoyl)‑1‑benzofuran‑3‑amine.

Evidence Dimension	Cytotoxic/cytostatic activity against human tumour cell lines
Target Compound Data	No direct IC₅₀ data available; structural analog of aminosubstituted benzofurans with documented antiproliferative activity
Comparator Or Baseline	Aminobenzofuran class: active against MCF‑7, SKBR3, SKOV3, HCT‑116, HeLa [1]; 2‑(3‑Chloro‑4‑methoxybenzoyl)‑1‑benzofuran‑3‑amine: structurally closest 3‑aminobenzofuran with biological evaluation precedent
Quantified Difference	Not directly quantifiable; class‑level inference supports inclusion of target compound in SAR expansion
Conditions	In vitro cytotoxicity assay against five human tumour cell lines [1]

Why This Matters

The target compound represents a logical procurement for expanding the aminobenzofuran SAR matrix to include a 4‑methoxyphenyl‑substituted member, enabling systematic comparison with halogenated or aroyl‑substituted analogs.

• [1] Krawiecka M, Kuran B, Kossakowski J, et al. Design, Synthesis and Cytotoxic Activity Evaluation of New Aminosubstituted Benzofurans. Letters in Drug Design & Discovery. 2013;10(9):852–858. doi:10.2174/15701808113109990069 View Source
• [2] Olomola TO, Klein R, Lobb KA, et al. Benzofuran‑selenadiazole hybrids as novel α‑glucosidase and cyclooxygenase‑2 inhibitors with antioxidant and cytotoxic properties. Bioorganic Chemistry. 2020;100:103945. doi:10.1016/j.bioorg.2020.103945 View Source

Evidence‑Anchored Application Scenarios for 2-(4-Methoxyphenyl)benzofuran-3-amine in Research & Industrial Procurement

Medicinal Chemistry: MAO‑B SAR Expansion Using a Non‑Nitro Comparator Scaffold

Researchers wishing to disentangle the contribution of the 5‑nitro group from that of the 2‑(4‑methoxyphenyl) core in MAO‑B inhibition should procure the target compound as the nitro‑absent analog. The benchmark 5‑nitro‑2‑(4‑methoxyphenyl)benzofuran displays an MAO‑B IC₅₀ of 140 nM, whereas methoxy‑only derivatives lacking the nitro group lose 1–2 orders of magnitude in potency [1][2]. The target compound additionally bears a 3‑amino handle for subsequent derivatisation, enabling systematic probing of whether 3‑amino substituents can compensate for or augment the potency deficit caused by the absence of the 5‑nitro motif.

Synthetic Methodology Development: Bench‑Stable Scaffold for 3‑Amino‑Directed Late‑Stage Functionalisation

The free 3‑amine is a versatile nucleophile that enables late‑stage diversification via amidation, reductive amination, N‑arylation, or urea/thiourea formation [1]. This compound is therefore suitable for methodology groups developing new C–N coupling or cyclisation protocols on benzofuran scaffolds. The 4‑methoxyphenyl substituent provides an electron‑donating aryl group that may influence reaction rates or regioselectivity, allowing direct comparison with the unsubstituted 2‑phenyl or 2‑(3‑chloro‑4‑methoxybenzoyl) analogs in substrate scope studies.

Chemical Biology & Probe Design: Fluorescent Benzofuran Core with Bioconjugation Handle

The target compound merges the intrinsically fluorescent 2‑(4‑substituted phenyl)benzofuran chromophore, whose emission properties are documented in a foundational 1985 study [1], with a 3‑amine suitable for conjugation to biomolecules, solid supports, or reporter tags. This dual functionality is absent in the simple 2‑(4‑methoxyphenyl)benzofuran [2]. Investigators developing fluorescent sensors, environmental probes, or cellular imaging agents can procure this compound to circumvent the need for a separate linker‑installation step, thereby streamlining probe assembly workflows.

Academic Drug Discovery: Melatonin Receptor Ligand Optimisation with a 4‑Methoxy‑Substituted Scaffold

Given that N‑(2‑phenylbenzofuran‑3‑yl) amides demonstrate high‑affinity binding and functional selectivity at MT₁/MT₂ receptors—with compound 10q surpassing melatonin’s binding strength and MT₂‑selective ligands achieving >100‑fold selectivity ratios [1]—the 4‑methoxy analog serves as a logical extension of this pharmacophore series. Synthesis of the corresponding N‑acyl derivatives from the target compound enables direct evaluation of how the electron‑donating 4‑methoxy group on the 2‑phenyl ring influences receptor subtype selectivity, intrinsic efficacy, and metabolic stability relative to the unsubstituted parent.

Application

Selection Property

Validation Focus

MAO‑B SAR expansion

Non‑nitro comparator scaffold

MAO‑B inhibition endpoint context; amine‑driven potency modulation

Synthetic methodology development

3‑Amino nucleophile with electron‑donating aryl group

Late‑stage C–N coupling, cyclisation scope; substrate tolerance vs unsubstituted phenyl analogs

Chemical biology & probe design

Intrinsic fluorophore plus bioconjugation handle

Emission properties after conjugation; stability of benzofuran‑linker constructs

Melatonin receptor ligand optimisation

4‑Methoxy‑substituted pharmacophore extension

MT₁/MT₂ binding affinity, subtype selectivity, and functional assay response relative to parent 2‑phenyl series

• [1] Ferino G, Cadoni E, Matos MJ, et al. MAO Inhibitory Activity of 2‑Arylbenzofurans versus 3‑Arylcoumarins: Synthesis, in vitro Study, and Docking Calculations. ChemMedChem. 2013;8(6):956–966. doi:10.1002/cmdc.201300048 View Source
• [2] Delogu GL, Matos MJ, Fois B, et al. Synthesis and in vitro study of nitro‑ and methoxy‑2‑phenylbenzofurans as human monoamine oxidase inhibitors. Bioorganic Chemistry. 2021;107:104616. doi:10.1016/j.bioorg.2020.104616 View Source